Cas no 2580101-05-7 (ethyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate)

• Product Name: ethyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580101-05-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5659099
• PubChem ID: 165891996
• Update Time: 2025-08-04

ethyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580101-05-7
• EN300-27730004
• ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate
• ethyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C8H13NO3/c1-2-11-7(10)8-3-6(4-12-8)9-5-8/h6,9H,2-5H2,1H3/t6-,8-/m0/s1
• InChI Key： KRHVWBGBLZBYBK-XPUUQOCRSA-N
• SMILES： O1C[C@@H]2C[C@@]1(C(=O)OCC)CN2

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate

Introduction to Ethyl (1S,4S)-2-Oxa-5-Azabicyclo[2.2.1]heptane-1-Carboxylate (CAS No. 2580101-05-7)

Ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate, identified by its CAS number 2580101-05-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This bicyclic structure, featuring both an oxygen and an azacycle, presents a unique framework that has garnered attention for its potential applications in medicinal chemistry. The stereochemistry at the 1S and 4S positions further enhances its complexity and appeal as a molecular scaffold for designing novel therapeutic agents.

The compound's name, ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate, provides a detailed description of its structural features. The presence of an ethyl ester group at the carboxyl position suggests potential for further functionalization, while the bicyclo[2.2.1]heptane core introduces rigidity and specific spatial constraints that can influence biological activity. This combination of elements makes it a valuable candidate for exploring new pharmacophores and developing drugs with tailored properties.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. The bicyclic system of ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate aligns well with this trend, as it offers a stable yet flexible scaffold that can be modified to target specific biological pathways. For instance, studies have shown that similar bicyclic structures can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurological disorders, and other conditions.

One of the most compelling aspects of this compound is its stereochemical configuration at the 1S and 4S positions. Chirality plays a crucial role in pharmaceuticals, as the biological activity of a molecule can be significantly influenced by its spatial arrangement in three-dimensional space. The precise stereochemistry of ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate allows researchers to fine-tune its interactions with biological targets, potentially leading to more effective and selective drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate. These synthetic methodologies often involve multi-step reactions that require careful optimization to achieve high yields and enantiomeric purity. The development of such techniques has been instrumental in expanding the library of available pharmacophores and facilitating the discovery of new therapeutic agents.

The potential applications of ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use in materials science and biotechnology as well. For example, the compound's rigid bicyclic core could serve as a template for designing novel polymers or supramolecular assemblies with specific properties.

In conclusion, ethyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580101-05-7) represents a promising compound with significant potential in pharmaceutical chemistry and beyond. Its complex structure, stereochemical configuration, and versatile functionalization possibilities make it a valuable tool for researchers exploring new therapeutic agents and materials with tailored properties.